Cas no 1209084-67-2 (3-{2-4-(4-fluorophenyl)piperazin-1-yl-2-oxoethyl}-6-propyl-3,4-dihydropyrimidin-4-one)

• Product Name: 3-{2-4-(4-fluorophenyl)piperazin-1-yl-2-oxoethyl}-6-propyl-3,4-dihydropyrimidin-4-one
• CAS No: 1209084-67-2
• MF: C₁₉H₂₃FN₄O₂
• MW: 358.409927606583
• CID: 6420931
• PubChem ID: 45535033
• Update Time: 2025-06-08

3-{2-4-(4-fluorophenyl)piperazin-1-yl-2-oxoethyl}-6-propyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-{2-4-(4-fluorophenyl)piperazin-1-yl-2-oxoethyl}-6-propyl-3,4-dihydropyrimidin-4-one
• 3-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-6-propylpyrimidin-4-one
• 3-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-6-propyl-3,4-dihydropyrimidin-4-one
• CHEMBL4906396
• 1209084-67-2
• F5228-2138
• AKOS024501571
• 3-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoethyl)-6-propylpyrimidin-4(3H)-one

• Inchi： 1S/C19H23FN4O2/c1-2-3-16-12-18(25)24(14-21-16)13-19(26)23-10-8-22(9-11-23)17-6-4-15(20)5-7-17/h4-7,12,14H,2-3,8-11,13H2,1H3
• InChI Key： WNWZXDUVPNBWBC-UHFFFAOYSA-N
• SMILES： C1=NC(CCC)=CC(=O)N1CC(N1CCN(C2=CC=C(F)C=C2)CC1)=O

Computed Properties

• Exact Mass: 358.18050415g/mol
• Monoisotopic Mass: 358.18050415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3-{2-4-(4-fluorophenyl)piperazin-1-yl-2-oxoethyl}-6-propyl-3,4-dihydropyrimidin-4-one

Compound CAS No. 1209084-67-2: A Comprehensive Overview

The compound with CAS No. 1209084-67-2, also known as 3-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-6-propyl-3,4-dihydropyrimidin-4-one, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydropyrimidinones, which are known for their diverse biological activities and potential therapeutic applications.

Dihydropyrimidinones are a subclass of pyrimidones, which are heterocyclic compounds with a six-membered ring containing two nitrogen atoms. The structure of this compound is characterized by a dihydropyrimidinone core substituted with a piperazine moiety and a propyl group. The presence of these substituents significantly influences the compound's physicochemical properties, stability, and bioavailability.

Recent studies have highlighted the potential of 3-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-6-propyl-3,4-dihydropyrimidin-4-one as a candidate for drug development. Its unique structure allows for interactions with various biological targets, including kinases and other enzymes involved in cellular signaling pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain protein kinases, making it a promising lead for anti-cancer therapies.

The synthesis of this compound involves a multi-step process that typically includes the formation of the dihydropyrimidinone core followed by substitution reactions to introduce the piperazine and propyl groups. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, have been employed to optimize the yield and purity of this compound. These methods not only enhance the efficiency of the synthesis but also minimize environmental impact.

In terms of pharmacokinetics, 3-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-6-propyl-3,4-dihydropyrimidin-4-one has been shown to possess favorable absorption and distribution properties in preclinical models. Studies conducted in rodents indicate that the compound achieves significant plasma concentrations following oral administration, suggesting its potential for systemic delivery. However, further research is required to evaluate its metabolism and excretion pathways in humans.

The biological activity of this compound is closely tied to its ability to modulate key cellular processes. For example, its interaction with piperazine-containing structures has been linked to enhanced receptor binding affinity, which could be exploited for developing drugs targeting central nervous system disorders. Additionally, the fluorine atom in the 4-fluorophenyl group contributes to the compound's lipophilicity, enhancing its ability to cross cellular membranes.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of 3-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-6-propyl-3,4-dihydropyrimidinone with various biological targets. Molecular docking studies have revealed that the compound can adopt multiple conformations when binding to target proteins, which may explain its broad spectrum of activity.

In conclusion, CAS No. 1209084-67-2 represents a cutting-edge chemical entity with immense potential in drug discovery and development. Its unique structure, coupled with favorable pharmacokinetic properties and diverse biological activities, positions it as a valuable tool for advancing therapeutic interventions across multiple disease areas.